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Compound of Interest

Compound Name: 6-Methylhept-1-en-3-yne

Cat. No.: B15477839

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the known physical characteristics of 6-
Methylhept-1-en-3-yne. Due to a lack of available experimental data in the public domain, this
document also outlines the standard experimental protocols for determining key physical
properties of volatile organic compounds such as this.

Core Physical Properties

The following table summarizes the computed physical data for 6-Methylhept-1-en-3-yne,
sourced from the PubChem database.[1] It is important to note that these are predicted values
and experimental verification is recommended for precise applications.

Property Value Source

Molecular Formula CsHa2 PubChem[1]
Molecular Weight 108.18 g/mol PubChem[1]
IUPAC Name 6-methylhept-1-en-3-yne PubChem[1]
CAS Number 28339-57-3 PubChem|[1]

Note: Experimental values for boiling point, density, and refractive index are not currently
available in surveyed public databases. The following sections detail the standard
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methodologies for their experimental determination.

Experimental Protocols for Physical

Characterization
Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure. For a volatile compound like 6-Methylhept-1-en-3-yne, two
common methods for determination are the distillation method and the capillary method.[2][3]

[41[5]6]
1. Simple Distillation Method:
This method is suitable for determining the boiling point of a pure liquid.[3][4]

o Apparatus: A distillation flask, condenser, receiving flask, thermometer, and a heating source
(e.g., heating mantle).

e Procedure:

o The liquid is placed in the distillation flask along with boiling chips to ensure smooth
boiling.

o The apparatus is assembled, ensuring the thermometer bulb is positioned just below the
side arm of the distillation flask to accurately measure the temperature of the vapor that is
in equilibrium with the boiling liquid.

o The liquid is heated, and as it boils, the vapor rises, passes into the condenser, liquefies,
and is collected in the receiving flask.

o The temperature is recorded when it stabilizes during the distillation process. This stable
temperature is the boiling point of the liquid.

2. Capillary Method (Siwoloboff Method):

This micro-method is useful when only a small amount of the substance is available.
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o Apparatus: A capillary tube sealed at one end, a small test tube, a thermometer, and a
heating bath.

¢ Procedure:

o

A few drops of the liquid are placed in the small test tube.
o The capillary tube is inverted and placed into the test tube with the liquid.
o The test tube is attached to a thermometer and heated in a heating bath.

o As the temperature rises, a stream of bubbles will emerge from the open end of the
capillary tube.

o The heating is stopped, and the bath is allowed to cool slowly.

o The temperature at which the liquid just begins to enter the capillary tube is recorded as
the boiling point.

Prepare Sample in . Record Temperature at
Test Tube with Capillary Heat in Bath Observe Bubble Stream Cool Slowly Liquid Entry

Start Assemble Distillation Heat the Liquid Vapor Rises and Collect Distillate Record Stable
Apparatus Condenses Temperature

Click to download full resolution via product page

Experimental Workflows for Boiling Point Determination.

Density Measurement

The density of a liquid is its mass per unit volume. For volatile organic compounds, a
densitometer provides a precise and accurate measurement.[7]
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e Apparatus: A digital densitometer.
e Procedure:

o Calibration: The instrument is calibrated using a standard of known density, typically dry
air and deionized water.

o Sample Injection: A small sample of 6-Methylhept-1-en-3-yne is injected into the
measuring cell of the densitometer, ensuring no air bubbles are present.

o Temperature Control: The temperature of the measuring cell is precisely controlled, as
density is temperature-dependent.

o Measurement: The instrument measures the oscillation frequency of a U-shaped tube
containing the sample. This frequency is directly related to the density of the liquid.

o Data Acquisition: The density value is displayed by the instrument. Multiple readings
should be taken to ensure reproducibility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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